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Compound of Interest

Compound Name: WDR5-IN-4 TFA

Cat. No.: B8107710

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
document provides a comprehensive, step-by-step guide for the safe and effective disposal of
WDRS5-IN-4 TFA, a potent inhibitor of the WIN site of chromatin-associated WD repeat-
containing protein 5 (WDR5). Due to the presence of the trifluoroacetic acid (TFA) salt, this
compound requires specific handling and disposal procedures as hazardous waste.

Chemical and Physical Properties

A summary of the key chemical data for WDR5-IN-4 TFA is presented below. This information
is essential for safe handling and in the event of an accidental spill.

Property Value

Chemical Name WDR5-IN-4 TFA

Synonyms Compound C6

Molecular Formula C27H23CI2F4Ns0Os (for the parent compound)
CAS Number 2749300-35-2

Appearance Solid

Step-by-Step Disposal Protocol
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The trifluoroacetic acid component of WDR5-IN-4 TFA is corrosive and requires that the
compound be treated as hazardous waste. Under no circumstances should this chemical or its
containers be disposed of in regular trash or poured down the drain.[1][2]

1. Waste Segregation and Collection:

» Designated Waste Container: All solid waste contaminated with WDR5-IN-4 TFA (e.g.,
pipette tips, weighing paper, gloves) and any unused solid material should be collected in a
dedicated, clearly labeled hazardous waste container.[1][3]

o Liquid Waste: Solutions containing WDR5-IN-4 TFA should be collected in a separate,
compatible (e.g., glass or polyethylene) and clearly labeled hazardous waste container.[3]

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "WDRS5-IN-4 TFA". Avoid using abbreviations.[4]

2. Storage of Hazardous Waste:

e Secure Location: Store the hazardous waste container in a designated and secure area,
away from incompatible materials such as bases, oxidizing agents, and reducing agents.[1]

[5]

» Closed Containers: Ensure the waste container is always tightly sealed when not in use to
prevent the release of vapors.[1]

3. Arranging for Disposal:

o Contact Environmental Health and Safety (EHS): Disposal of hazardous chemical waste
must be handled by your institution's Environmental Health and Safety (EHS) office or an
equivalent certified waste disposal vendor.[1][3]

o Waste Pickup Request: Follow your institution's specific procedures for requesting a
hazardous waste pickup. This typically involves completing an online or paper form.[1]

4. Spill and Emergency Procedures:
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» Small Spills: In the event of a small spill, absorb the material with an inert absorbent material
(e.g., vermiculite, sand).[4] The contaminated absorbent material must then be collected in
the designated hazardous waste container.

o Large Spills: For larger spills, evacuate the area and follow your institution's emergency
procedures. This may include contacting the EHS office or emergency services.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves, when handling WDR5-IN-4 TFA and its
waste.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of WDR5-IN-4 TFA.
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WDR5-IN-4 TFA Disposal Workflow
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Caption: A flowchart outlining the key stages for the safe disposal of WDR5-IN-4 TFA.

By adhering to these procedures, laboratory personnel can ensure the safe handling and
disposal of WDR5-IN-4 TFA, minimizing risks to themselves and the environment. Always
consult your institution's specific safety guidelines and protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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